Cas no 17066-67-0 (b-Selinene, (~90%))

β-Selinene (~90%) is a sesquiterpene hydrocarbon commonly found in essential oils, particularly those derived from celery and other aromatic plants. This compound is characterized by its distinctive woody, earthy aroma, making it valuable in fragrance and flavor applications. With a purity of approximately 90%, it offers a high degree of consistency for research and industrial use. Its stability and compatibility with other terpenes enhance its utility in formulations requiring precise terpene profiles. β-Selinene is also of interest in phytochemical studies due to its potential bioactive properties. Suitable for analytical and synthetic applications, it is supplied with detailed technical specifications to ensure reproducibility.

b-Selinene, (~90%) structure

Product name:b-Selinene, (~90%)

CAS No:17066-67-0

MF:C₁₅H₂₄

MW:204.3511

CID:218664

PubChem ID:442393

b-Selinene, (~90%) Chemical and Physical Properties

Names and Identifiers

- Naphthalene,decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-, (4aR,7R,8aS)-
- &#946
- (+)-&#946
- 7-Isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
- Eudesma-4(14),11-diene
- -Eudesmene
- selina-4(10),11-diene
- Selina-4(14),11-diene
- -Selinene
- β-selinene
- β-Eudesmene
- beta-selinene
- beta- eudesmene
- 7-Isopropenyl-4alpha-methyl-1-methylenedecahydronaphthalene
- (4aR,8aα)-Decahydro-4a-methyl-1-methylene-7β-(1-methylethenyl)naphthalene
- (4aR-(4aalpha,7alpha,8abeta))- decahydro-4a-methyl-1-methylene-7-(1-methyl ethenyl) naphthalene
- b-Selinene, (~90%)
- 5bH,7b,10a-selina-4(14),11-diene
- (4aS,7S,8aR)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene
- (-)-beta-selinene
- LMPR0103190010
- Q27121583
- (5beta,7alpha,10alpha)-eudesma-4(14),11-diene
- Naphthalene, decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-, (4aR-(4aalpha,7alpha,8abeta))-
- YOVSPTNQHMDJAG-ZNMIVQPWSA-N
- (4aS,7S,8aR)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene (5beta,7alpha,10alpha)-eudesma-4(14),11-diene
- (4aS,7S,8aR)-7-isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
- (3S,4aR,8aS)-8a-methyl-5-methylidene-3-prop-1-en-2-yl-1,2,3,4,4a,6,7,8-octahydronaphthalene
- 17066-67-0
- CHEBI:49274
- CHEBI:10443
- Q27108640
- (4aR,7R,8aS)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene eudesma-4(14),11-diene
- LMPR0103190014
- beta-Eudesmene
- (4ar,7r,8as)-decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-naphthalene
- (4aR,7R,8aS)-7-isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
- (+)-beta-Selinene
- 7-Isopropenyl-4a-methyl-1-methylenedecahydronaphthalene-, (4aR-(4a.alpha.,7.alpha.,8a.beta.))-
- (4aR,7R,8aS)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene
- C09723
- .beta.-Selinene
- Naphthalene, decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-, [4aR-(4a.alpha.,7.alpha.,8a.beta.)]-
- [4aR-(4aalpha,7alpha,8abeta)]-decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-naphthalene
- CHEMBL2287242
- (4aR,7R,8aS)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)-decahydronaphthalene
- YOVSPTNQHMDJAG-QLFBSQMISA-N
- NS00113988
- DTXSID201020829
- (+)-.beta.-Selinene
- .beta.-Eudesmene
- 5beta,10alpha-Eudesma-4(14),11-diene
- [4aS-(4aalpha,7alpha,8abeta)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
- beta-Helmiscapene
- 29868-52-8
- (-)-Eudesma-4(14),11-diene
- 473-12-1
- 66141-12-6
- [4aR-(4aalpha,7alpha,8aalpha)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
- [4aS-(4aalpha,7beta,8abeta)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
- 83434-35-9
- Î²-Selinene
- [4aR-(4aalpha,7beta,8aalpha)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
- (4AR,7R,8aS)-4a-methyl-1-methylene-7-(prop-1-en-2-yl)decahydronaphthalene
- Inchi： InChI=1S/C15H24/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h13-14H,1,3,5-10H2,2,4H3/t13-,14+,15-/m1/s1
- InChI Key： YOVSPTNQHMDJAG-QLFBSQMISA-N
- SMILES： [C@@]12([H])C[C@H](C(C)=C)CC[C@@]1(C)CCCC2=C

Computed Properties

Exact Mass: 204.187800766g/mol
Monoisotopic Mass: 204.187800766g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²
XLogP3: 5.4

Experimental Properties

Density: 0.9±0.1 g/cm3
Melting Point: Not available
Boiling Point: 262.9±10.0 °C at 760 mmHg
Flash Point: 102.2±13.8 °C
Refractive Index: 1.488
LogP: 4.72520
Vapor Pressure: 0.0±0.3 mmHg at 25°C

b-Selinene, (~90%) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

b-Selinene, (~90%) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	S253185-25mg	b-Selinene, (~90%)	17066-67-0		25mg	$1963.00	2023-05-17
TRC	S253185-10mg	b-Selinene, (~90%)	17066-67-0		10mg	$ 965.00	2023-09-06
A2B Chem LLC	AF20583-10mg	[4aR-(4aα,7α,8aβ)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-naphthalene	17066-67-0	≥90%	10mg	$2166.00	2024-04-20
TRC	S253185-50mg	b-Selinene, (~90%)	17066-67-0		50mg	$ 3249.00	2023-09-06
TRC	S253185-100mg	b-Selinene, (~90%)	17066-67-0		100mg	$5808.00	2023-05-17

b-Selinene, (~90%) Related Literature

1. Impact of germination on the chemical profile of HomChaiya rice wort and beer

Paramee Noonim,Karthikeyan Venkatachalam RSC Adv. 2021 11 34160
2. Terpenoids of Aristolochia and their biological activities

Tian-Shung Wu,Amooru G. Damu,Chung-Ren Su,Ping-Chung Kuo Nat. Prod. Rep. 2004 21 594
3. Bio-nanoparticle assembly: a potent on-site biolarvicidal agent against mosquito vectors

Nazima Sultana,Prasanta K. Raul,Diganta Goswami,Dipankar Das,Saidul Islam,Varun Tyagi,Bodhaditya Das,Hemanta K. Gogoi,Pronobesh Chattopadhyay,Pakalapati S. Raju RSC Adv. 2020 10 9356
4. Application of gas-liquid chromatography to the analysis of essential oils. Part XIV. Monographs for five essential oils

Analytical Methods Committee Analyst 1988 113 1125
5. Organic chemistry

J. Chem. Soc. Abstr. 1913 104 i153

Related Categories

Additional information on b-Selinene, (~90%)

Comprehensive Guide to β-Selinene (CAS No. 17066-67-0): Properties, Applications, and Industry Insights

β-Selinene (CAS No. 17066-67-0), a naturally occurring sesquiterpene, is gaining significant attention in the fragrance, flavor, and pharmaceutical industries due to its unique aromatic profile and potential therapeutic benefits. With a purity of approximately ~90%, this compound is widely utilized as a key ingredient in essential oils and botanical extracts. Its molecular structure, characterized by a 15-carbon skeleton, contributes to its stability and versatility in formulations.

The demand for β-Selinene has surged in recent years, driven by the growing popularity of natural and sustainable ingredients in consumer products. As consumers increasingly seek plant-based alternatives, this compound has become a focal point for researchers and manufacturers alike. Its presence in essential oils like celery seed oil and valerian root extract underscores its relevance in aromatherapy and wellness trends.

One of the most frequently asked questions about β-Selinene revolves around its aromatic properties. The compound exhibits a warm, woody, and slightly spicy scent, making it a prized component in perfumery and cosmetic formulations. Its ability to blend seamlessly with other terpenes enhances its utility in creating complex fragrance profiles. Additionally, its potential anti-inflammatory and antioxidant effects have sparked interest in the nutraceutical sector.

From a technical standpoint, β-Selinene (CAS No. 17066-67-0) is classified as a volatile organic compound (VOC), which necessitates careful handling during extraction and storage. Advanced techniques such as steam distillation and supercritical CO2 extraction are employed to isolate this compound while preserving its integrity. The ~90% purity grade ensures consistency in industrial applications, meeting stringent quality standards.

In the context of sustainability, β-Selinene aligns with the global shift toward eco-friendly sourcing. Its derivation from renewable plant sources reduces reliance on synthetic chemicals, addressing consumer concerns about environmental impact. This has led to its inclusion in green chemistry initiatives and biodegradable product development.

The compound’s role in flavor enhancement is another area of exploration. Food scientists are investigating its potential to impart unique taste notes in gourmet products, particularly in herbal infusions and craft beverages. Its compatibility with other flavor molecules makes it a versatile additive for culinary innovation.

As research into β-Selinene continues, its applications in personal care and wellness products are expanding. Studies suggest synergistic effects when combined with other terpenes, enhancing its efficacy in skincare formulations targeting anti-aging and skin barrier repair. This has positioned the compound as a valuable asset in the cosmeceutical market.

For businesses sourcing β-Selinene (CAS No. 17066-67-0), factors such as supply chain transparency and regulatory compliance are critical. Adhering to Good Manufacturing Practices (GMP) ensures product safety and consistency, while certifications like USP and EP validate its quality for pharmaceutical use.

In summary, β-Selinene represents a convergence of science, sustainability, and consumer demand. Its multifaceted applications—from fragrances to functional ingredients—highlight its importance in modern industries. As innovation drives new discoveries, this sesquiterpene is poised to remain a cornerstone of natural product chemistry.